Cas no 733010-51-0 (2H-Pyran-2-one,4-ethoxy-5,6-dihydro-6-phenyl-, (-)-)

• Product name: 2H-Pyran-2-one,4-ethoxy-5,6-dihydro-6-phenyl-, (-)-
• CAS No: 733010-51-0
• MF: C₁₃H₁₄O₃
• MW: 218.24800
• CID: 559406
• PubChem ID: 228445

2H-Pyran-2-one,4-ethoxy-5,6-dihydro-6-phenyl-, (-)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,4-ethoxy-5,6-dihydro-6-phenyl-, (-)-
• 2H-Pyran-2-one,4-ethoxy-5,6-dihydro-6-phenyl-,(-)-(9CI)
• NSC21382
• 5435-93-8
• CHEMBL1728854
• NSC-21382
• 4-ethoxy-6-phenyl-5,6-dihydro-pyran-2-one
• DTXSID40281356
• 733010-51-0
• MLS002638792
• SMR001548257
• HMS3086F23

• Inchi： InChI=1S/C13H14O3/c1-2-15-11-8-12(16-13(14)9-11)10-6-4-3-5-7-10/h3-7,9,12H,2,8H2,1H3
• InChI Key： PROSGESLBNKEFD-UHFFFAOYSA-N
• SMILES： CCOC1=CC(=O)OC(C1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 218.09400
• Monoisotopic Mass: 218.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: 褐色结晶粉末或片
• Density: 1.15
• Boiling Point: 395.2°C at 760 mmHg
• Flash Point: 166.8°C
• Refractive Index: 1.549
• PSA: 35.53000
• LogP: 2.59500